Cas no 1805418-71-6 (Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1805418-71-6
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4954534
• Update Time: 2025-06-07

Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5BrF3NO2S/c1-17-9(16)5-2-3-7(18-10(12,13)14)6(4-15)8(5)11/h2-3H,1H3
• InChI Key： UMHMFEHYKQNAQT-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate

Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1805418-71-6): A Comprehensive Overview

Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate, identified by its CAS number 1805418-71-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a bromine atom, a cyano group, and a trifluoromethylthio substituent. These structural elements contribute to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The< strong>Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate molecule exhibits a high degree of functional diversity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl compounds. Additionally, the cyano group can participate in various transformations, including nucleophilic addition reactions and decarboxylation processes, offering multiple pathways for structural diversification.

One of the most notable features of this compound is the trifluoromethylthio group, which imparts both electronic and steric effects to the benzoate core. The trifluoromethylthio moiety is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Recent studies have highlighted its role in improving the pharmacokinetic profiles of small-molecule drugs by reducing susceptibility to enzymatic degradation. This makes Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate a particularly interesting candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The benzoate scaffold is a privileged structure in drug discovery, with numerous approved drugs featuring this moiety. The incorporation of electron-withdrawing groups such as cyano and bromine enhances the electrophilicity of the aromatic ring, facilitating further functionalization. Moreover, the trifluoromethylthio group introduces additional conformational flexibility and electronic modulation, which can be exploited to optimize drug-like properties.

Current research in the field of organic synthesis has focused on developing efficient methodologies for constructing complex molecular architectures. The< strong>Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate serves as a versatile building block that can be incorporated into various pharmacophores. For instance, it has been utilized in the synthesis of kinase inhibitors, where the combination of bromine and cyano groups provides multiple sites for covalent binding to target proteins. Additionally, the trifluoromethylthio moiety can enhance solubility and bioavailability, critical factors in drug development.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their improved pharmacological properties. Fluorine atoms are known to modulate lipophilicity, metabolic stability, and receptor binding affinity. The trifluoromethylthio group is particularly valuable because it combines the benefits of fluorine substitution with additional steric and electronic effects. This makes Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate an attractive starting material for designing next-generation therapeutics.

In conclusion, Methyl 2-bromo-3-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1805418-71-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic transformations and offer opportunities for developing novel bioactive molecules. As our understanding of structure-activity relationships continues to evolve, compounds like this are likely to play a crucial role in future drug discovery efforts.